4-Ethyl-6-methyl-2-piperidin-4-ylpyrimidine;dihydrochloride

• IUPAC Name: 4-ethyl-6-methyl-2-piperidin-4-ylpyrimidine;dihydrochloride
• InChI: InChI=1S/C12H19N3.2ClH/c1-3-11-8-9(2)14-12(15-11)10-4-6-13-7-5-10;;/h8,10,13H,3-7H2,1-2H3;2*1H
• InChI Key: RNOQQYYWSPFGAC-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC(=NC(=C1)C)C2CCNCC2.Cl.Cl
• Molecular Formula: C12H21Cl2N3
• Molecular Weight: 278.22 g/mol
• CAS No.: 2460757-25-7

Description

4-Ethyl-6-methyl-2-piperidin-4-ylpyrimidine;dihydrochloride is a useful research compound. Its molecular formula is C12H21Cl2N3 and its molecular weight is 278.22. The purity is usually 95%.
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Scientific Research Applications

Quantum Chemical and Molecular Dynamics Simulations

A study explored the adsorption and corrosion inhibition properties of piperidine derivatives on iron corrosion. Quantum chemical calculations and molecular dynamics simulations revealed that these compounds effectively inhibit corrosion, with specific derivatives showing higher binding energies on metal surfaces. This suggests potential applications in corrosion prevention technologies (Kaya et al., 2016).

Pharmacological Screening

Another research synthesized a series of piperazinopyrimidines, revealing their antiemetic, tranquilizing, analgesic, antiserotonin, and musculotropic-spasmolytic properties. Two compounds demonstrated significant antiemetic activity, highlighting potential in clinical investigations for treating nausea (Mattioda et al., 1975).

Hydrogen-Bonded Structures

Investigations into the salt-type adduct formed between amino methyl nitrosopyrimidine and piperidine showcased a complex hydrogen-bonded sheet structure, revealing insights into the molecular interactions and crystal packing patterns of pyrimidine derivatives (Orozco et al., 2009).

Nonlinear Optical Properties

A study on thiopyrimidine derivatives, including phenyl pyrimidine compounds, utilized DFT calculations to explore their structural parameters, electronic properties, and nonlinear optical (NLO) characteristics. The findings indicate promising applications of these compounds in medicine and NLO fields, with certain derivatives showing considerable NLO activity suitable for optoelectronic applications (Hussain et al., 2020).

Safety and Hazards

The safety data sheet for a related compound, Piperidine, indicates that it is a highly flammable liquid and vapor. It is harmful if swallowed, toxic in contact with skin or if inhaled, and causes severe skin burns and eye damage.

Future Directions

The future directions for “4-Ethyl-6-methyl-2-piperidin-4-ylpyrimidine;dihydrochloride” and related compounds could involve further exploration of their potential as functional materials for solar energy conversion, as well as their use in the pharmaceutical industry.